Cas no 1235123-32-6 (4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one)
4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one
- 4-(2-phenyltriazole-4-carbonyl)piperazin-2-one
-
- Inchi: 1S/C13H13N5O2/c19-12-9-17(7-6-14-12)13(20)11-8-15-18(16-11)10-4-2-1-3-5-10/h1-5,8H,6-7,9H2,(H,14,19)
- InChI Key: NAJBCLVFLCERCE-UHFFFAOYSA-N
- SMILES: N1CCN(C(C2C=NN(C3=CC=CC=C3)N=2)=O)CC1=O
4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5791-0827-2μmol |
4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one |
1235123-32-6 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5791-0827-5μmol |
4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one |
1235123-32-6 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5791-0827-10μmol |
4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one |
1235123-32-6 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5791-0827-20μmol |
4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one |
1235123-32-6 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F5791-0827-1mg |
4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one |
1235123-32-6 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5791-0827-2mg |
4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one |
1235123-32-6 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5791-0827-3mg |
4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one |
1235123-32-6 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5791-0827-4mg |
4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one |
1235123-32-6 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5791-0827-5mg |
4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one |
1235123-32-6 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5791-0827-10mg |
4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one |
1235123-32-6 | 10mg |
$118.5 | 2023-09-09 |
4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one
4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one: A Comprehensive Overview
The compound 4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one, with CAS No. 1235123-32-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperazinone ring with a triazole moiety. The integration of these structural elements imparts the molecule with intriguing chemical properties and potential biological activities.
Recent studies have highlighted the importance of piperazinone derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the piperazinone ring in this compound suggests that it may exhibit similar bioactivity profiles, making it a valuable candidate for further investigation. Moreover, the triazole group is known for its ability to enhance the stability and bioavailability of molecules, which could be advantageous in pharmaceutical applications.
The synthesis of 4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one involves a multi-step process that typically begins with the preparation of the piperazinone core. This is followed by the introduction of the triazole moiety through a series of coupling reactions. The exact synthetic pathway can vary depending on the desired regiochemistry and stereochemistry of the final product. Researchers have explored various methodologies to optimize this synthesis, including the use of microwave-assisted reactions and catalytic systems to improve yield and purity.
In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated that it exhibits moderate inhibitory activity against certain kinases, which are key players in cellular signaling pathways. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests potential applications in treating conditions such as inflammation and neurodegenerative diseases.
The structural versatility of CAS No. 1235123-32-6 allows for extensive chemical modification to enhance its pharmacokinetic properties. By altering substituents on the triazole ring or modifying the piperazinone core, researchers can fine-tune the molecule's solubility, permeability, and metabolic stability. These modifications are crucial for translating laboratory findings into clinically relevant drugs.
From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided detailed insights into its molecular structure and conformational preferences. Furthermore, computational modeling studies have been employed to predict its binding affinities to various protein targets, offering valuable guidance for future experimental designs.
In conclusion, 4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one represents a compelling example of how structural complexity can lead to diverse biological activities. With ongoing research focusing on its synthesis optimization and pharmacological evaluation, this compound holds significant potential as a lead molecule in drug discovery efforts.
1235123-32-6 (4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperazin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)